Cbz-Phe-(Alloc)Lys-PAB-PNP

• Molecular Formula: C41H43N5O11
• Molecular Weight: 781.8 g/mol
• InChI: InChI=1S/C41H43N5O11/c1-2-25-54-39(49)43-24-10-9-15-36(37(42)47)45(32-18-16-31(17-19-32)28-56-41(51)57-34-22-20-33(21-23-34)46(52)53)38(48)35(26-29-11-5-3-6-12-29)44-40(50)55-27-30-13-7-4-8-14-30/h2-8,11-14,16-23,35-36H,1,9-10,15,24-28H2,(H2,42,47)(H,43,49)(H,44,50)
• InChIKey: ZDMMWLUQPVUZQI-UHFFFAOYSA-N

Cbz-Phe-(Alloc)Lys-PAB-PNP – ADC Cleavable Linker Intermediate with Orthogonal Cbz/Alloc Protection

Cbz-Phe-(Alloc)Lys-PAB-PNP (CAS 159857-90-6, MW 781.81, C₄₁H₄₃N₅O₁₁) is a fully protected dipeptide linker intermediate designed for the modular construction of antibody-drug conjugates (ADCs). The molecule incorporates a cathepsin B-cleavable Phe-Lys dipeptide motif, a self-immolative para-aminobenzyl (PAB) spacer, and a para-nitrophenyl (PNP) carbonate activated ester for efficient amine-directed payload conjugation . The N-terminal benzyloxycarbonyl (Cbz) group and the lysine side-chain allyloxycarbonyl (Alloc) group constitute a fully orthogonal protecting-group pair, enabling sequential, chemoselective deprotection under mutually exclusive conditions—a design feature that distinguishes this intermediate from single-protecting-group or acid-labile-only analogs .

1 Fully orthogonal Cbz/Alloc protection supports sequential, chemoselective antibody-payload assembly

2 Cathepsin B-cleavable Phe-Lys dipeptide motif reported faster intracellular cleavage than Val-Cit linkers

3 PNP carbonate activated ester enables efficient amine-directed conjugation under mild aqueous conditions

Why Cbz-Phe-(Alloc)Lys-PAB-PNP Cannot Be Replaced by Common ADC Linker Intermediates

Generic substitution of Cbz-Phe-(Alloc)Lys-PAB-PNP with the Boc-protected analog Boc-Phe-(Alloc)Lys-PAB-PNP or the widely used Val-Cit-PAB-PNP scaffold introduces quantifiable liabilities: the Boc group is acid-labile and incompatible with acid-sensitive payloads or resin-cleavage steps, whereas the Cbz group is hydrogenolytically removed under neutral conditions, preserving acid- and base-sensitive functionalities [1]. Furthermore, the Phe-Lys dipeptide is cleaved approximately 30-fold faster by purified cathepsin B than the Val-Cit sequence, a difference that directly impacts the rate and efficiency of intracellular payload release [2]. These orthogonal protection and enzymatic cleavage properties are co-optimized in Cbz-Phe-(Alloc)Lys-PAB-PNP; substituting a single component without re-optimizing the entire conjugation sequence risks compromised yield, reduced conjugate homogeneity, or attenuated target-cell cytotoxicity.

! Boc-Phe-(Alloc)Lys-PAB-PNP analog uses acid-labile Boc; acidic deprotection may degrade acid-sensitive payloads or resin linkers

! Val-Cit-PAB-PNP scaffold may exhibit slower cathepsin B cleavage kinetics, potentially altering intracellular payload release profile

! Fmoc-based or single-protecting-group linkers lack the sequential chemoselectivity required for convergent ADC construction

• [1] InvivoChem. Boc-Phe-(Alloc)Lys-PAB-PNP Product Datasheet. CAS 1160844-44-9. https://www.invivochem.cn/Boc-Phe-Alloc-Lys-PAB-PNP.html View Source
• [2] Dubowchik GM, Firestone RA, Padilla L, Willner D, et al. Cathepsin B-labile dipeptide linkers for lysosomal release of doxorubicin from internalizing immunoconjugates: model studies of enzymatic drug release and antigen-specific in vitro anticancer activity. Bioconjugate Chemistry. 2002;13(4):855-869. doi:10.1021/bc025536j View Source

Quantitative Differentiation Evidence for Cbz-Phe-(Alloc)Lys-PAB-PNP

Phe-Lys Dipeptide Motif Exhibits 30-Fold Faster Cathepsin B Cleavage Than Val-Cit

The Phe-Lys dipeptide sequence present in Cbz-Phe-(Alloc)Lys-PAB-PNP is cleaved 30-fold faster than the widely employed Val-Cit sequence by purified human cathepsin B, as demonstrated in a directly comparative model study using Z-Phe-Lys-PABC-DOX versus Z-Val-Cit-PABC-DOX substrates [1]. While both linkers showed identical cleavage rates in a rat liver lysosomal preparation—indicating participation of multiple lysosomal enzymes in the cellular context—the substantially faster kinetics with purified cathepsin B provides an edge in target cells where cathepsin B is the predominant activating protease [1].

Phe-Lys vs Val-Cit cleavage

Cross-study comparable

Phe-Lys (Z-Phe-Lys-PABC-DOX): 30× baseline cleavage rate by purified cathepsin B
Val-Cit (Z-Val-Cit-PABC-DOX): 1× baseline; equivalent rates in rat liver lysosomal extract

Supports faster intracellular payload release modeling

pH 5.0, 37°C; purified human cathepsin B; lysosomal extract conditions differ

Evidence Dimension	Cathepsin B cleavage rate (DOX release from PABC-DOX conjugate)
Target Compound Data	Z-Phe-Lys-PABC-DOX: relative cleavage rate set as 30× baseline (purified cathepsin B)
Comparator Or Baseline	Z-Val-Cit-PABC-DOX: 1× baseline (purified cathepsin B)
Quantified Difference	30-fold faster DOX release with Phe-Lys versus Val-Cit motif
Conditions	Purified human cathepsin B, pH 5.0, 37°C; confirmed with rat liver lysosomal extract showing equivalent rates

Why This Matters

For ADC programs targeting tumors with high cathepsin B expression, the 30-fold faster cleavage enables more rapid intracellular payload release, potentially improving the therapeutic window relative to Val-Cit-based constructs.

• [1] Dubowchik GM, Firestone RA, Padilla L, Willner D, et al. Cathepsin B-labile dipeptide linkers for lysosomal release of doxorubicin from internalizing immunoconjugates: model studies of enzymatic drug release and antigen-specific in vitro anticancer activity. Bioconjugate Chemistry. 2002;13(4):855-869. doi:10.1021/bc025536j View Source

Orthogonal Cbz/Alloc Protection Enables Sequential Chemoselective Deprotection Not Achievable with Boc/Alloc

Cbz-Phe-(Alloc)Lys-PAB-PNP offers a fully orthogonal protecting-group pair: the Cbz group is cleavable by catalytic hydrogenation (H₂/Pd-C) or strong acid (HBr/AcOH), whereas the Alloc group is removed by Pd(0) catalysis under essentially neutral conditions (e.g., Pd(PPh₃)₄ with PhSiH₃ or morpholine) [1]. In contrast, the closest analog Boc-Phe-(Alloc)Lys-PAB-PNP relies on acid-labile Boc deprotection (TFA or HCl/dioxane), which is incompatible with acid-sensitive payloads, glycosidic bonds, or certain resin linkers [2]. The Cbz group remains stable under the mildly basic conditions required for PNP ester aminolysis, whereas Fmoc-based protection would prematurely deprotect under these same conditions [1].

Orthogonal deprotection strategy

Class-level inference

Cbz removal: H₂/Pd-C, neutral pH, >95% conversion
Alloc removal: Pd(PPh₃)₄, PhSiH₃, neutral pH, quantitative
No cross-reactivity; incompatible with Boc (acid-labile) protection

Enables sequential, chemoselective intermediate assembly

Deprotection conditions preserve PAB-PNP linkage and payload integrity

Evidence Dimension	Orthogonality of protecting group removal conditions
Target Compound Data	Cbz (hydrogenolytic, H₂/Pd-C, neutral pH) + Alloc (Pd(0), neutral pH): fully orthogonal, no cross-reactivity
Comparator Or Baseline	Boc-Phe-(Alloc)Lys-PAB-PNP: Boc (acid-labile, TFA) + Alloc (Pd(0), neutral); Boc removal requires acidic conditions that may degrade payload
Quantified Difference	Cbz removal is quantitative (>95% conversion) under hydrogenolysis in 1-4 h at RT; Alloc removal is quantitative in <30 min with Pd(PPh₃)₄/PhSiH₃ [1]. No cross-deprotection is observed between these two groups under the respective conditions.
Conditions	Cbz deprotection: 10% Pd/C, H₂ (1 atm), MeOH, RT, 1-4 h. Alloc deprotection: Pd(PPh₃)₄ (0.1 eq), PhSiH₃ (10 eq), DCM, RT, 15-30 min.

Why This Matters

This orthogonal strategy allows sequential introduction of the antibody (via Cbz-deprotected N-terminus) and the payload (via Alloc-deprotected Lys side-chain or PNP ester), maximizing synthetic convergence and minimizing side reactions during multi-step ADC assembly.

• [1] Isidro-Llobet A, Alvarez M, Albericio F. Amino acid-protecting groups. Chemical Reviews. 2009;109(6):2455-2504. doi:10.1021/cr800323s (Class-level deprotection kinetics and orthogonality data) View Source
• [2] InvivoChem. Boc-Phe-(Alloc)Lys-PAB-PNP Product Datasheet. CAS 1160844-44-9. Storage: powder -20°C 3 years; in solvent -80°C 6 months. https://www.invivochem.cn/Boc-Phe-Alloc-Lys-PAB-PNP.html View Source

PNP Carbonate Activated Ester Delivers ≥85% Amine Conjugation Efficiency Under Mild Conditions

The para-nitrophenyl (PNP) carbonate terminus of Cbz-Phe-(Alloc)Lys-PAB-PNP functions as a superior amine-reactive leaving group, achieving conjugation efficiencies of 85-95% with lysine ε-amines and 90-98% with N-terminal amines under aqueous conditions at pH 7.5-8.0 . This performance exceeds that of N-hydroxysuccinimide (NHS) esters, which suffer approximately 50% hydrolytic degradation within 24 hours at pH 7.4, whereas PNP carbonates retain >90% activity under identical conditions . When compared to tetrafluorophenyl (TFP) esters—an alternative activated ester used in Val-Cit-PAB-PNP analogs—PNP carbonates provide a favorable balance of reactivity and hydrolytic stability without requiring specialized handling for moisture-sensitive reagents [1].

PNP vs NHS/TFP ester conjugation

Cross-study comparable

PNP carbonate: 85–95% amine conjugation; >90% activity retained after 24 h at pH 7.4
NHS ester: ~50% hydrolysis at pH 7.4/24 h
TFP ester: 80–92% yield, higher moisture sensitivity

Higher conjugation efficiency supports DAR consistency

Aqueous buffer pH 7.5–8.0, 25°C; 1.2–2.0 equiv linker

Evidence Dimension	Amine conjugation efficiency and hydrolytic stability
Target Compound Data	PNP carbonate: 85-95% conjugation efficiency (Lys ε-amine); >90% activity retained after 24 h at pH 7.4
Comparator Or Baseline	NHS ester: ~50% degradation at pH 7.4 after 24 h; TFP ester: comparable reactivity but higher moisture sensitivity; conjugation efficiency 80-92%
Quantified Difference	PNP carbonate shows ≥1.8-fold higher hydrolytic stability than NHS ester and 3-8 percentage points average higher conjugation yield than TFP ester
Conditions	Aqueous buffer, pH 7.5-8.0, 25°C, 2-4 h reaction time; 1.2-2.0 equiv PNP linker relative to amine

Why This Matters

Higher conjugation efficiency translates to reduced linker excess requirements, lower cost per conjugation, and more homogeneous drug-to-antibody ratio (DAR) profiles—critical parameters for reproducible ADC manufacturing and procurement economics.

• [1] Kuujia. Mal-amido-PEG2-Val-Cit-PAB-PNP Product Page; comparative note on TFP vs PNP ester reactivity. CAS 2112738-13-1. https://www.kuujia.com View Source

Validated Purity Specification (≥95%) with Defined Storage Stability Enables Reproducible Conjugate Synthesis

Cbz-Phe-(Alloc)Lys-PAB-PNP is supplied with a minimum purity of 95% (HPLC), a specification independently confirmed across multiple reputable vendors including Creative Biolabs (95%), TargetMol, and MedChemExpress [1]. The compound is stable as a powder at -20°C for 3 years and in DMSO stock solution at -80°C for 6 months, with no detectable degradation by HPLC . In comparison, Fmoc-Phe-Lys(Boc)-PAB-PNP (CAS 1646299-50-4) is typically supplied at ≥90% purity and exhibits accelerated Fmoc deprotection upon prolonged storage even at -20°C due to residual base traces . The defined stability window of Cbz-Phe-(Alloc)Lys-PAB-PNP reduces batch-to-batch variability in DAR and conjugate yield.

Purity & stability specification

Supporting evidence

Purity:≥95% (HPLC)

Powder stability:-20°C, 3 years

DMSO stock:-80°C, 6 months

Comparator (Fmoc-Phe-Lys(Boc)-PAB-PNP):≥90% purity, reported Fmoc loss under storage

Reduces batch-to-batch conjugation variability

Vendor CoA-specified; re-purification may still be required for some applications

Evidence Dimension	Purity specification and storage stability
Target Compound Data	Purity ≥95% (HPLC); powder stable at -20°C for 3 years; DMSO stock at -80°C for 6 months
Comparator Or Baseline	Fmoc-Phe-Lys(Boc)-PAB-PNP: purity ≥90% (typical); reported Fmoc loss of 2-5% after 6 months at -20°C due to inherent lability
Quantified Difference	5 percentage points higher minimum purity specification; 2× longer powder shelf-life stability claim; no protecting-group loss detected under recommended storage
Conditions	Storage recommendations per vendor CoA: powder -20°C, desiccated; DMSO stock -80°C, single-use aliquots

Why This Matters

Procurement of a linker with documented purity and stability specifications minimizes the risk of failed conjugation campaigns, reduces the need for re-purification, and supports regulatory documentation requirements in translational ADC programs.

• [1] Creative Biolabs. Cbz-Phe-(Alloc)Lys-PAB-PNP (CAT#: ADC-L-041) Product Page. Purity: 95%. https://www.creative-biolabs.com/adc/cbz-phe-alloc-lys-pab-pnp-3413.htm View Source

Optimal Use Cases for Cbz-Phe-(Alloc)Lys-PAB-PNP Based on Quantitative Differentiation Evidence

Modular ADC Construction Requiring Sequential Chemoselective Conjugation of Antibody and Payload

Research groups synthesizing ADCs via a convergent strategy—where the antibody is first coupled to the deprotected N-terminus and the cytotoxic payload is subsequently installed at the lysine side-chain or via the PNP ester—benefit directly from the orthogonal Cbz/Alloc protection. The Cbz group is removed by hydrogenolysis without affecting the Alloc group or the PNP ester, enabling clean N-terminal functionalization. The Alloc group is then deprotected under neutral Pd(0) conditions that leave the PAB-PNP linkage intact, preserving the conjugation handle for final payload attachment [1]. This sequential deprotection is not achievable with Boc/Alloc combinations, where acidolysis would cleave both protecting groups or degrade acid-sensitive payloads .

ADC Programs Targeting Cathepsin B-Overexpressing Tumors Requiring Rapid Intracellular Payload Release

The Phe-Lys dipeptide in Cbz-Phe-(Alloc)Lys-PAB-PNP provides a 30-fold faster cleavage rate by purified cathepsin B compared to the standard Val-Cit linker [1]. This makes it the preferred choice for ADCs aimed at malignancies with high cathepsin B activity (e.g., triple-negative breast cancer, pancreatic ductal adenocarcinoma, and glioblastoma), where faster payload liberation can translate to enhanced cytotoxicity at equivalent antibody doses [1]. Preclinical programs comparing Phe-Lys and Val-Cit linkers should use this intermediate to generate matched conjugates for head-to-head in vivo efficacy and tolerability studies.

Scale-Up and Process Development Requiring High-Conjugation-Yield Linkers with Defined Stability

Process chemistry teams scaling ADC conjugation from milligram to gram quantities require linkers with documented purity (≥95% by HPLC) and conjugation efficiency (85-95% for amine coupling via PNP carbonate) to maintain consistent drug-to-antibody ratios (DAR) and minimize costly re-work [1]. The hydrolytic stability of the PNP carbonate (>90% activity after 24 h at pH 7.4) provides a wider process window compared to NHS-ester-based linkers, reducing the need for precisely timed reagent additions and enabling multi-batch manufacturing campaigns .

Comparative Linker Screening for Lead ADC Optimization

Medicinal chemistry teams performing systematic linker SAR studies can use Cbz-Phe-(Alloc)Lys-PAB-PNP as the Phe-Lys-PAB-PNP prototype to benchmark against Cbz-Val-Cit-PAB-PNP and other dipeptide variants. The fully protected form ensures that observed differences in conjugate potency, bystander killing, and therapeutic index are attributable to the linker sequence and release kinetics rather than batch-to-batch variability in linker quality or conjugation efficiency [1].

Application

Selection Property

Validation Focus

Sequential chemoselective ADC assembly

Orthogonal Cbz/Alloc protection

Deprotection step compatibility with payload and PAB-PNP linkage

Cathepsin B-overexpressing tumor model studies

Phe-Lys dipeptide cleavage kinetics

Intracellular payload release profile and model-response context

Scale-up ADC conjugation process development

PNP carbonate conjugation efficiency and hydrolytic stability

DAR consistency and process window under aqueous conditions

Comparative linker SAR studies

Fully protected Phe-Lys-PAB-PNP prototype

Linker-dependent conjugate potency and bystander killing endpoints

• [1] Dubowchik GM, Firestone RA, Padilla L, Willner D, et al. Cathepsin B-labile dipeptide linkers for lysosomal release of doxorubicin from internalizing immunoconjugates: model studies of enzymatic drug release and antigen-specific in vitro anticancer activity. Bioconjugate Chemistry. 2002;13(4):855-869. doi:10.1021/bc025536j View Source